Cas no 78987-26-5 (Maytansine,N2'-deacetyl-15-methoxy-N2'-(2-methyl-1-oxopropyl)-)

• Product Name: Maytansine,N2'-deacetyl-15-methoxy-N2'-(2-methyl-1-oxopropyl)-
• CAS No: 78987-26-5
• MF: C₃₇H₅₂ClN₃O₁₁
• MW: 750.275290489197
• CID: 572652
• PubChem ID: 6440582
• Update Time: 2025-04-19

Maytansine,N2'-deacetyl-15-methoxy-N2'-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Maytansine,N2'-deacetyl-15-methoxy-N2'-(2-methyl-1-oxopropyl)-
• LogP
• trewiasine
• 78987-26-5
• [(16E,18E)-11-Chloro-15,21-dihydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl] 3-[methyl(2-methylpropanoyl)amino]butanoate

• Inchi： 1S/C37H52ClN3O11/c1-19(2)34(45)40(7)21(4)14-30(43)51-28-17-29(42)41(8)24-15-23(16-25(48-9)31(24)38)32(44)20(3)12-11-13-27(49-10)37(47)18-26(50-35(46)39-37)22(5)33-36(28,6)52-33/h11-13,15-16,19,21-22,26-28,32-33,44,47H,14,17-18H2,1-10H3,(H,39,46)/b13-11+,20-12+
• InChI Key： YWPAUAPPLXSIDN-SUZRTUOYSA-N
• SMILES： ClC1C(=CC2C(C(C)=CC=CC(C3(CC(C(C)C4C(C)(C(CC(N(C)C=1C=2)=O)OC(CC(C)N(C)C(C(C)C)=O)=O)O4)OC(N3)=O)O)OC)O)OC |t:7,9|

Computed Properties

• Exact Mass: 749.3290372g/mol
• Monoisotopic Mass: 749.3290372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 8
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 177Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams